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Compound of Interest

Compound Name: 2-Bromo-5-chlorobenzoyl chloride
CAS No.: 42860-16-2
Cat. No.: B3031519
Get Quote
. J

The Halogenated Scaffold for SGLT2 Inhibitor Synthesis

Executive Summary

5-Bromo-2-chlorobenzoyl chloride is a specialized acyl chloride intermediate primarily utilized in
the pharmaceutical industry for the synthesis of gliflozins, specifically Dapagliflozin (Farxiga).
Its structure features a benzoyl chloride core substituted with a chlorine atom at the ortho
position and a bromine atom at the meta position (relative to the acyl group, position 5).

This dual-halogenation pattern is chemically strategic:
* The Acyl Chloride (C-1): Highly reactive electrophile for Friedel-Crafts acylation.

¢ The Aryl Bromide (C-5): A handle for subsequent lithiation or palladium-catalyzed cross-
coupling to attach the glucose moiety.

e The Aryl Chloride (C-2): Provides steric bulk and lipophilicity essential for the
pharmacodynamic profile of the final SGLT2 inhibitor.
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Physicochemical Profile

Property Data

CAS Number 21900-52-7

IUPAC Name 5-Bromo-2-chlorobenzoyl chloride

Molecular Formula C7HsBrCI20

Molecular Weight 253.91 g/mol

Appearance Clear to yellowish I.iquid or low-melting solid
(dependent on purity)

Boiling Point 281.4°C (at 760 mmHg)

Density 1.763 g/cm3

SMILES CIC1=C(C(=0)Cl)C=C(Br)C=C1

Solubility Soluble in DCM, THF, Toluene; reacts violently

with water/alcohols.[2][3][4][5][6]

Synthetic Utility & Reactivity[3][7]

The Dapagliflozin Pathway

The primary industrial application of CAS 21900-52-7 is the construction of the aglycone

scaffold of Dapagliflozin. The synthesis relies on a highly regioselective Friedel-Crafts

Acylation.

Mechanism of Action

The acyl chloride reacts with a Lewis acid (typically Aluminum Chloride, AlCI3) to generate an

acylium ion. This electrophile attacks the electron-rich aromatic ring of phenetole

(ethoxybenzene). The para-directing effect of the ethoxy group on phenetole ensures the

formation of the 4'-ethoxybenzophenone derivative.

Experimental Protocol: Synthesis of 5-Bromo-2-chloro-4'-

ethoxybenzophenone

This protocol is adapted from optimized industrial routes (e.g., WO2004063209).[5]
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Reagents:

5-Bromo-2-chlorobenzoyl chloride (1.0 equiv)[2][3][7]

Phenetole (1.0 — 1.2 equiv)

Aluminum Chloride (AICI3) (1.1 — 1.3 equiv)

Dichloromethane (DCM) (Anhydrous)
Procedure:

o Preparation: In a flame-dried 3-neck flask under nitrogen atmosphere, suspend AICls in
anhydrous DCM. Cool to 0-5°C.[4][8]

o Acyl Chloride Addition: Add 5-Bromo-2-chlorobenzoyl chloride dropwise to the suspension.
Stir for 30 minutes to ensure formation of the acylium complex.

o Coupling: Add phenetole dropwise, maintaining the internal temperature below 10°C. The
reaction is exothermic.

o Reaction: Allow the mixture to warm to room temperature (20—25°C) and stir for 2—4 hours.
Monitor by HPLC or TLC.[9]

e Quench: Pour the reaction mixture slowly into ice-water containing HCI. Caution: Exothermic
hydrolysis of excess AlCls.

o Workup: Separate the organic layer.[8] Wash with water, saturated NaHCOs, and brine.[8]
Dry over Na=SOa4 and concentrate.

 Purification: Recrystallize from ethanol/heptane to yield the benzophenone intermediate.

Synthesis of the Reagent Itself

Researchers often synthesize CAS 21900-52-7 in situ from the corresponding benzoic acid to
avoid storage degradation.

Protocol:
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Substrate: 5-Bromo-2-chlorobenzoic acid (CAS 21739-92-4).[10]

Reagent: Thionyl Chloride (SOCI2) (Excess).

Catalyst: DMF (Catalytic drops).

Conditions: Reflux for 2—3 hours until gas evolution (HCI/SO2z) ceases. Remove excess
SOCIz under vacuum. The crude acid chloride is used directly.[1][11]

Visualizing the Synthetic Pathway

The following diagram illustrates the transformation from the benzoic acid precursor through
the acyl chloride to the Dapagliflozin scaffold.

1. Reduction (Et3SiH/BF3)
2. Lithiation + Gluconolactone
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Reflux

AICI3, DCM
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(SGLT2 Inhibitor)

5-Bromo-2-chlorobenzoic acid
(CAS 21739-92-4)
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Caption: Synthetic workflow converting the acid precursor to the Dapagliflozin scaffold via CAS
21900-52-7.

Handling, Stability, and Safety
Stability Concerns[3]

o Moisture Sensitivity: Like all acyl chlorides, this compound hydrolyzes rapidly upon contact
with moisture to release HCI gas and revert to the benzoic acid. It must be stored under an
inert atmosphere (Argon/Nitrogen).

o Storage: Store at 2—-8°C in tightly sealed containers. If the liquid turns cloudy or develops a
white precipitate, it indicates hydrolysis (formation of the acid solid).

Safety Profile (GHS Classification)
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Signal Word:DANGER

H314: Causes severe skin burns and eye damage.[12]

H335: May cause respiratory irritation.

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.
Always handle in a functioning fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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